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Compound of Interest

Compound Name: 4-Bromo-5-methylpicolinaldehyde

Cat. No.: B592004

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides essential physicochemical data for 4-Bromo-5-
methylpicolinaldehyde, a heterocyclic organic compound. The information herein is intended
to support research and development activities where this molecule is of interest.

Core Physicochemical Data

The fundamental molecular properties of 4-Bromo-5-methylpicolinaldehyde have been
determined and are summarized below. This data is critical for stoichiometric calculations,
analytical characterization, and experimental design.

Parameter Value Source
Molecular Formula C7HeBrNO [11121[3114]
Molecular Weight 200.03 g/mol [2][5]
Monoisotopic Mass 198.96329 Da [3]

Experimental Protocols

Detailed experimental protocols for the determination of molecular weight, such as mass
spectrometry, are standardized procedures and are not detailed here. The provided data is
based on computational analysis and information from chemical supplier databases.
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Visualizations

Elemental Composition Diagram

The following diagram illustrates the elemental makeup of the 4-Bromo-5-
methylpicolinaldehyde molecule, providing a clear visual representation of its constituent
atoms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylpicolinaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b592004#4-bromo-5-methylpicolinaldehyde-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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